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Compound of Interest

Compound Name: Paromomycin

Cat. No.: B1663516

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Paromomycin, a broad-spectrum aminoglycoside antibiotic.
Adherence to these procedural steps will minimize risk and ensure proper disposal, fostering a
secure and efficient workflow.

Hazard Identification and Personal Protective
Equipment (PPE)

Paromomycin sulfate presents several health hazards that necessitate the use of appropriate
personal protective equipment. It is classified as harmful if swallowed, toxic in contact with skin
or if inhaled, and can cause skin and serious eye irritation.[1] Furthermore, it may lead to
respiratory irritation and is suspected of damaging fertility or the unborn child.[1][2][3]

To mitigate these risks, the following PPE is mandatory when handling Paromomycin:
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PPE Category Specification Rationale

NIOSH/MSHA or European

. . To prevent inhalation of
Respiratory Protection Standard EN 149 approved

) harmful dust particles.[3]
respirator

Safety glasses with side- ) o
To protect against eye irritation

Eye Protection shields or chemical safety
from dust or splashes.[4][5]
goggles
To prevent skin contact, as
Hand Protection Nitrile, PVC, or rubber gloves Paromomycin is toxic upon

dermal absorption.[4][5]

Laboratory coat, protective ] ) )
) ] ) ] To avoid accidental skin
Skin and Body Protection clothing that provides
] ] exposure.[5][6]
comprehensive skin coverage

Safe Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of Paromomycin and the
safety of laboratory personnel.

Handling:

¢ Ventilation: Always handle Paromomycin in a well-ventilated area or under a chemical fume
hood to minimize inhalation exposure.[1][5]

¢ Avoid Dust Formation: Minimize the generation of dust when handling the powdered form.[4]

[7]

o Personal Hygiene: Avoid contact with skin and eyes.[4][6] Do not eat, drink, or smoke in
areas where Paromomyecin is handled. Wash hands thoroughly after handling.[6]

o Spill Management: In case of a spill, avoid breathing dust.[4] Wear appropriate PPE, and
clean up using dry methods such as a vacuum with a HEPA filter or by dampening with water
to prevent dusting before sweeping.[4]

Storage:
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o Container: Store in a tightly sealed, original container.[1][4] Suitable containers include glass,
polyethylene, or polypropylene.[4]

o Conditions: Keep in a cool, well-ventilated place, protected from moisture and direct light.[6]
[8][9] The recommended storage temperature is between 20°C to 25°C (68°F to 77°F).[8][10]

First Aid and Emergency Procedures

In the event of exposure, immediate action is crucial.

Exposure Route First-Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, provide artificial respiration. Seek

immediate medical attention.[1][6]

Immediately remove contaminated clothing and
) wash the affected area thoroughly with soap
Skin Contact . Lo
and water.[1][5] Seek medical attention if

irritation persists.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do.[1][2] Seek

immediate medical attention.

) Do NOT induce vomiting. Wash out the mouth
Ingestion ] ] i ] )
with water. Seek immediate medical attention.[6]

Disposal Plan

All waste containing Paromomycin must be handled as hazardous waste and disposed of in
accordance with all applicable local, state, and federal regulations.[3][4][7]

o Waste Containers: Use appropriately labeled, sealed containers for waste disposal.[7]

o Contaminated Materials: All contaminated PPE and cleaning materials should be collected
and disposed of as hazardous waste.
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e Environmental Precautions: Do not allow Paromomycin to enter sewers or waterways.[1][5]

Operational Workflow for Handling Paromomycin

The following diagram illustrates the standard operating procedure for the safe handling of
Paromomycin from receipt to disposal.
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Paromomycin Handling Workflow
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Paromomycin Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Paromomycin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663516#personal-protective-equipment-for-
handling-paromomycin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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